Cas no 170088-28-5 (3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one)

• Product Name: 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• CAS No: 170088-28-5
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 4703197
• PubChem ID: 5728325
• Update Time: 2025-05-24

3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• 3-(2,4-dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one
• 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C19H20O4/c1-4-23-16-9-5-14(6-10-16)18(20)12-8-15-7-11-17(21-2)13-19(15)22-3/h5-13H,4H2,1-3H3
• InChI Key： YRZQZRVKZQGVJJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C=CC1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 312.13615911g/mol
• Monoisotopic Mass: 312.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one

3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No. 170088-28-5, commonly referred to as 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique aromatic heterocyclic structure, which includes two phenyl rings substituted with methoxy and ethoxy groups, respectively. The presence of these substituents not only imparts distinctive electronic properties but also enhances its potential for various applications.

Recent studies have highlighted the biological activity of this compound, particularly its role in modulating cellular signaling pathways. Researchers have demonstrated that 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for drug development. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and nitric oxide synthase (iNOS) has been extensively documented in peer-reviewed journals.

In addition to its biological significance, this compound has also found applications in the synthesis of advanced materials. The aromatic heterocyclic framework of 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one serves as a versatile building block for constructing functional polymers and nanoparticles. For instance, it has been used as a precursor in the synthesis of conducting polymers, which are widely employed in electronic devices such as organic light-emitting diodes (OLEDs) and flexible sensors.

The synthesis of 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the Friedel-Crafts acylation reaction and subsequent functionalization of the aromatic rings. Recent advancements in catalysis have enabled the production of this compound with higher yields and improved purity, further enhancing its utility in research and industrial applications.

From an environmental perspective, the compound's degradation pathways have been studied to assess its potential impact on ecosystems. Research indicates that 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one undergoes rapid hydrolysis under aerobic conditions, reducing its persistence in aquatic environments. This finding is particularly relevant for industries involved in chemical manufacturing, as it underscores the importance of sustainable practices in minimizing ecological footprint.

Looking ahead, the versatility of 3-(2,4-Dimethoxyphenyl)-1-(4-ethoxyphenyl)prop-2-en-1-one suggests that it will continue to play a pivotal role in diverse scientific domains. Its unique combination of chemical stability, biological activity, and functional versatility positions it as a valuable tool for addressing challenges in healthcare, electronics, and environmental science. As research progresses, further insights into its properties and applications are expected to emerge, solidifying its place as an essential compound in modern chemistry.